![molecular formula C14H18ClNO2 B2815935 6-Methoxyspiro[indene-2,4'-piperidin]-1(3H)-one hydrochloride CAS No. 253783-77-6](/img/structure/B2815935.png)
6-Methoxyspiro[indene-2,4'-piperidin]-1(3H)-one hydrochloride
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
6-Methoxyspiro[indene-2,4'-piperidin]-1(3H)-one hydrochloride, also known as UH-301, is a synthetic compound that has been found to have potential therapeutic applications. This compound belongs to the class of spirocyclic compounds and has been studied for its various biochemical and physiological effects.
Scientific Research Applications
Pharmacological Properties and Receptor Affinities
High-affinity, selective σ ligands - The synthesis of sila-analogues of spiro[indane-1,4‘-piperidine] derivatives, including their hydrochlorides, has been reported. These compounds exhibit high affinity and selectivity for σ receptors, a significant area of interest due to the role of σ receptors in the central nervous system. The study included structural analyses and pharmacological properties, providing insight into the potential therapeutic applications of these compounds (Tacke et al., 2003).
c-Met/ALK Inhibitors - Novel aminopyridyl/pyrazinyl-substituted spiro[indoline-3,4'-piperidine]-2-ones have been designed, synthesized, and tested for their pharmacological and antitumor assays. These compounds, including a potent and highly selective c-Met/ALK dual inhibitor, demonstrate significant tumor growth inhibition in human gastric carcinoma xenograft models, indicating their potential application in cancer therapy (Jingrong Li et al., 2013).
Photochromic Properties - A novel spiro[indoline-naphthaline]oxazine derivative has been synthesized and its structure characterized. This compound exhibits excellent photochromic properties in various solvents, suggesting applications in materials science for developing responsive materials that change color upon exposure to light (Hong Li et al., 2015).
Antitumor Alkaloids - The synthesis and 2D-QSAR study of antitumor active dispiro[3H-indole-3,2'-pyrrolidine-3',3''-piperidine]-2(1H),4''-diones reveal compounds with higher potency against certain tumor cell lines than standard references like cisplatin and doxorubicin hydrochloride. These findings indicate the potential for these compounds in developing new anticancer drugs (A. S. Girgis et al., 2015).
Medicinal Chemistry Research - Spiro[chromane-2,4'-piperidine]-4(3H)-one compounds have been highlighted for their importance in medicinal chemistry research, with recent syntheses focusing on their biological relevances. These compounds serve as structural components in various drugs and drug candidates, underscoring their broad applicational scope in developing new therapeutic agents (Nitin Ghatpande et al., 2020).
properties
IUPAC Name |
6-methoxyspiro[3H-indene-2,4'-piperidine]-1-one;hydrochloride |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H17NO2.ClH/c1-17-11-3-2-10-9-14(4-6-15-7-5-14)13(16)12(10)8-11;/h2-3,8,15H,4-7,9H2,1H3;1H |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KBCWGILZUNTQDM-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC2=C(CC3(C2=O)CCNCC3)C=C1.Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H18ClNO2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
267.75 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
253783-77-6 |
Source
|
Record name | 5-methoxy-1,3-dihydrospiro[indene-2,4'-piperidin]-3-one hydrochloride | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.